Cas no 101133-70-4 (Butanoic acid, 4-[(3-hydroxyphenyl)amino]-4-oxo-, methyl ester)
![Butanoic acid, 4-[(3-hydroxyphenyl)amino]-4-oxo-, methyl ester structure](https://www.kuujia.com/scimg/cas/101133-70-4x500.png)
101133-70-4 structure
Product name:Butanoic acid, 4-[(3-hydroxyphenyl)amino]-4-oxo-, methyl ester
Butanoic acid, 4-[(3-hydroxyphenyl)amino]-4-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-[(3-hydroxyphenyl)amino]-4-oxo-, methyl ester
- methyl 4-(3-hydroxyanilino)-4-oxobutanoate
- 4-[[3-(hydroxy)phenyl]amino]-4-oxobutanoic acid, methyl ester
- DTXSID10542103
- ZIRHKMMOHACNSS-UHFFFAOYSA-N
- 101133-70-4
-
- Inchi: InChI=1S/C11H13NO4/c1-16-11(15)6-5-10(14)12-8-3-2-4-9(13)7-8/h2-4,7,13H,5-6H2,1H3,(H,12,14)
- InChI Key: ZIRHKMMOHACNSS-UHFFFAOYSA-N
- SMILES: COC(=O)CCC(=O)NC1=CC(=CC=C1)O
Computed Properties
- Exact Mass: 223.08449
- Monoisotopic Mass: 223.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.63
- LogP: 1.93340
Butanoic acid, 4-[(3-hydroxyphenyl)amino]-4-oxo-, methyl ester Related Literature
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
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3. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
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Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
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